1-(3-methylbenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (3-methylphenyl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H28N4O3/c1-18-6-5-7-19(16-18)23(28)26-14-12-24(13-15-26)20-8-9-21(27(29)30)22(17-20)25-10-3-2-4-11-25/h5-9,16-17H,2-4,10-15H2,1H3
• InChI Key: LNCJGCQTTVGHJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCCCC4
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol

Description

1-(3-methylbenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is a chemical compound with the molecular formula C26H28N4O3. It is commonly referred to as MPP, and it has been the subject of extensive scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of MPP is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. Additionally, MPP has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
MPP has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to increase dopamine and serotonin release in the brain, which may contribute to its therapeutic effects. Additionally, MPP has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of using MPP in lab experiments is its well-characterized pharmacological profile. Additionally, MPP has been shown to have a relatively low toxicity profile in animal models. However, one limitation of using MPP in lab experiments is its relatively low solubility in water, which may limit its use in certain experimental setups.

Future Directions

There are several potential future directions for research on MPP. One area of interest is the development of more efficient synthesis methods for MPP, which may increase its availability for research purposes. Additionally, further research is needed to fully understand the mechanism of action of MPP and its potential therapeutic applications. Finally, more studies are needed to investigate the long-term effects of MPP on the brain and other physiological systems.

Scientific Research Applications

MPP has been extensively studied for its potential applications in the field of medicine. It has been shown to have antipsychotic, antidepressant, and anxiolytic properties in animal models. Additionally, MPP has been investigated for its potential to treat Parkinson's disease, as it has been shown to increase dopamine release in the brain.